Cas no 1804415-92-6 (2-Cyano-5-(difluoromethyl)-6-methylpyridine-3-methanol)

• Product Name: 2-Cyano-5-(difluoromethyl)-6-methylpyridine-3-methanol
• CAS No: 1804415-92-6
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4876907
• Update Time: 2025-10-28

2-Cyano-5-(difluoromethyl)-6-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-6-methylpyridine-3-methanol

• Inchi： 1S/C9H8F2N2O/c1-5-7(9(10)11)2-6(4-14)8(3-12)13-5/h2,9,14H,4H2,1H3
• InChI Key： FLOUWEGQZNUIKW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=C(C#N)N=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1
• Topological Polar Surface Area: 56.9

Additional information on 2-Cyano-5-(difluoromethyl)-6-methylpyridine-3-methanol

2-Cyano-5-(difluoromethyl)-6-methylpyridine-3-methanol

2-Cyano-5-(difluoromethyl)-6-methylpyridine-3-methanol (CAS No. 1804415-92-6) is a novel organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry, agrochemistry, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug design and chemical synthesis. The molecule features a pyridine ring substituted with a cyano group at position 2, a difluoromethyl group at position 5, a methyl group at position 6, and a hydroxymethyl group at position 3. These substituents contribute to its distinct chemical properties and potential biological activities.

The synthesis of 2-Cyano-5-(difluoromethyl)-6-methylpyridine-3-methanol involves a series of multi-step reactions, including nucleophilic substitution, electrophilic substitution, and oxidation processes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the pyridine skeleton with high precision and yield.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Pyridine derivatives are known for their ability to modulate various biological targets, such as kinases, ion channels, and G-protein coupled receptors (GPCRs). Studies have shown that 2-Cyano-5-(difluoromethyl)-6-methylpyridine-3-methanol exhibits selective inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). This makes it a valuable candidate for the development of Alzheimer's disease therapeutics.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. The presence of fluorinated groups in its structure enhances its stability against environmental degradation, making it suitable for use as a herbicide or fungicide. Recent research has demonstrated that 2-Cyano-5-(difluoromethyl)-6-methylpyridine-3-methanol exhibits potent activity against phytopathogenic fungi, such as *Fusarium graminearum* and *Botrytis cinerea*. Its ability to inhibit fungal growth without causing significant phytotoxicity makes it an attractive candidate for sustainable agriculture practices.

The electronic properties of 2-Cyano-5-(difluoromethyl)-6-methylpyridine-3-methanol also make it an interesting material for optoelectronic applications. The cyano group acts as an electron-withdrawing substituent, while the hydroxymethyl group introduces hydrogen bonding capabilities. These features can be exploited in the design of organic semiconductors or light-emitting diodes (LEDs). Recent studies have explored its use as a hole transport material in perovskite solar cells, where it has shown improved charge transport properties compared to conventional materials.

From a toxicological perspective, 2-Cyano-5-(difluoromethyl)-6-methylpyridine-3-methanol has undergone extensive safety assessments to evaluate its potential risks to human health and the environment. Acute toxicity studies in rodents have indicated low systemic toxicity when administered orally or dermally. Furthermore, ecotoxicity tests have revealed minimal adverse effects on aquatic organisms at environmentally relevant concentrations. These findings underscore its suitability for industrial and agricultural applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of 2-Cyano-5-(difluoromethyl)-6-methylpyridine-3-methanol to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its potential as a building block for more complex molecular architectures. By leveraging its unique structural features and functional groups, scientists aim to unlock new opportunities in drug discovery, agrochemical development, and materials science.

In conclusion, 2-Cyano-5-(difluoromethyl)-6-methylpyridine-3-methanol is a multifaceted compound with diverse applications across various scientific domains. Its distinctive chemical structure, combined with cutting-edge research findings, positions it as a valuable asset in modern chemistry and materials science.